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Abstract: Diethyl carbonate (DEC) is a versatile linear organic carbonate with a wide range of

applications, from being a key component in electrolytes for lithium-ion batteries to serving as a

green solvent and a reagent in organic synthesis. Its low toxicity and biodegradability make it

an attractive alternative to more hazardous chemicals like phosgene. This guide provides a

comprehensive overview of diethyl carbonate, focusing on its chemical identity,

physicochemical properties, modern synthesis methodologies, and key applications relevant to

research and development.

Chemical Identity and Molecular Structure
Diethyl carbonate is the diethyl ester of carbonic acid.[1][2] Its fundamental identifiers and

structural details are crucial for its application in chemical synthesis and material science.

CAS Number: 105-58-8[1][3][4][5][6]

Molecular Formula: C₅H₁₀O₃[1][5][6]

Molecular Weight: 118.13 g/mol [5][6][7]

IUPAC Name: Diethyl carbonate[1][8]
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Synonyms: Carbonic acid diethyl ester, DEC, Ethyl carbonate[1][5]

Molecular Structure: The molecule consists of a central carbonate group bonded to two ethyl

groups.

SMILES: O=C(OCC)OCC[1][2]

InChI Key: OIFBSDVPJOWBCH-UHFFFAOYSA-N[1][5]

Physicochemical Properties
DEC is a colorless liquid at room temperature with a mild, ethereal odor.[1][4][7] It is

characterized by its stability under standard conditions, though it is flammable and sensitive to

moisture.[4] Its properties make it an excellent solvent for various applications, including for

nitrocellulose, cellulose ethers, and both synthetic and natural resins.[3][9]

Table 1: Physicochemical Data of Diethyl Carbonate

Property Value Reference(s)

Physical State Colorless liquid [1][4][7]

Molar Mass 118.132 g·mol⁻¹ [1]

Density 0.975 g/cm³ (at 20-25 °C) [1][4][9]

Melting Point -43 °C [4][9]

Boiling Point 125.9 - 128 °C [1][4]

Flash Point 25 - 33 °C [1][9]

Vapor Pressure 10 mmHg (at 23.8 °C) [10]

Vapor Density 4.07 (Air = 1) [10]

Solubility in Water Insoluble [1][4][10]

Solubility
Soluble in alcohol, ether, and

other organic solvents
[4][9]

Refractive Index (n20/D) 1.384 [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/44189063_Methods_for_synthesizing_diethyl_carbonate_from_ethanol_and_supercritical_carbon_dioxide_by_one-pot_or_two-step_reactions_in_the_presence_of_potassium_carbonate
https://epchems.com/product-diethyl-carbonate/
https://en.wikipedia.org/wiki/Diethyl_carbonate
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/44189063_Methods_for_synthesizing_diethyl_carbonate_from_ethanol_and_supercritical_carbon_dioxide_by_one-pot_or_two-step_reactions_in_the_presence_of_potassium_carbonate
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://pubs.rsc.org/en/content/articlehtml/2024/su/d3su00367a
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://www.researchgate.net/publication/286544018_Synthesis_of_diethyl_carbonate_from_CO2_and_ethanol
https://patents.google.com/patent/CN104761454A/en
https://www.benchchem.com/product/b041859?utm_src=pdf-body
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://pubs.rsc.org/en/content/articlehtml/2024/su/d3su00367a
https://epchems.com/product-diethyl-carbonate/
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://patents.google.com/patent/CN104761454A/en
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://patents.google.com/patent/CN104761454A/en
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://epchems.com/product-diethyl-carbonate/
https://patents.google.com/patent/CN104761454A/en
https://pubs.rsc.org/en/content/articlepdf/2024/su/d3su00367a
https://pubs.rsc.org/en/content/articlepdf/2024/su/d3su00367a
https://epchems.com/product-diethyl-carbonate/
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://pubs.rsc.org/en/content/articlepdf/2024/su/d3su00367a
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://patents.google.com/patent/CN104761454A/en
https://www.researchgate.net/publication/272638838_Synthesis_of_Diethyl_Carbonate_from_Ethyl_Carbamate_and_Ethanol_with_Acid_as_Catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Diethyl Carbonate: Modern, Non-
Phosgene Routes
Historically, DEC was produced via the phosgenation of ethanol, a process that is now largely

avoided due to the high toxicity of phosgene.[1][2][11] Modern research focuses on greener,

safer, and more sustainable synthesis pathways.[11] Key non-phosgene routes include the

alcoholysis of urea, transesterification of carbonates, and the direct synthesis from ethanol and

carbon dioxide (CO₂).[1][2][11]

Experimental Protocols
Below are detailed methodologies for key non-phosgene synthesis routes as described in the

scientific literature.

Protocol 1: Direct Synthesis from CO₂ and Ethanol

This method represents a highly sustainable "green chemistry" approach by utilizing CO₂ as a

C1 feedstock. The primary challenge is overcoming the thermodynamic equilibrium, which

typically requires the removal of water produced during the reaction.[6]

Objective: To synthesize diethyl carbonate directly from ethanol and carbon dioxide.

Reactants & Catalyst:

Ethanol (Absolute)

Carbon Dioxide (High Purity)

Catalyst: Ceria (CeO₂)

Dehydrating Agent: 2-Cyanopyridine (2-CP) is used to trap the water formed and shift the

equilibrium towards the products.[6]

Methodology:

A high-pressure batch reactor is charged with the ceria catalyst (e.g., 2.17 wt% with

respect to ethanol) and the dehydrating agent, 2-cyanopyridine.[6]
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Ethanol is added, with a typical molar ratio of ethanol to 2-CP of 2:1.[6]

The reactor is sealed and purged with CO₂.

The reactor is pressurized with CO₂ to the desired pressure (e.g., 40 bar).[6]

The mixture is heated to the reaction temperature (e.g., 150 °C) and stirred for a set

duration (e.g., 3 hours).[6]

Purification:

After the reaction, the reactor is cooled, and the pressure is released.

The solid catalyst is removed by filtration.

The resulting liquid mixture is subjected to fractional distillation to separate diethyl
carbonate from unreacted ethanol and the converted dehydrating agent (2-picolinamide).

[1]

Protocol 2: Alcoholysis of Urea

This two-step process involves the reaction of urea with ethanol, proceeding through an ethyl

carbamate intermediate.[1][2] It is considered a safer alternative to the phosgene route.

Objective: To synthesize diethyl carbonate via the ethanolysis of urea.

Reactants & Catalyst:

Urea

Ethanol (Absolute)

Catalyst: Zinc Oxide (ZnO) has shown high activity for this reaction.[12]

Methodology:

A batch reactor is loaded with urea, ethanol, and the ZnO catalyst.
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Optimal reported conditions include an ethanol-to-urea molar ratio of 10:1 and a catalyst

concentration of 6 wt% (relative to urea).[12]

The reactor is sealed and pressurized (e.g., to 2.5 MPa).[12]

The reaction mixture is heated to the target temperature (e.g., 190 °C or 463 K) and held

for the reaction time (e.g., 5 hours).[12]

Ammonia is generated as a byproduct and must be managed.

Purification:

After cooling and depressurizing the reactor, the catalyst is filtered out.

The product mixture is purified by reduced-pressure distillation. Unreacted ethanol is first

removed, followed by the distillation of diethyl carbonate (at 70-90°C) and the byproduct

ethyl carbamate (at 100-120°C).[9]

Protocol 3: Transesterification of Dimethyl Carbonate (DMC)

Transesterification involves reacting a more readily available carbonate, like dimethyl

carbonate (DMC), with ethanol in the presence of a catalyst.

Objective: To synthesize diethyl carbonate by transesterification of DMC with ethanol.

Reactants & Catalyst:

Dimethyl Carbonate (DMC)

Ethanol

Catalyst: A complex of potassium carbonate and polyethylene glycol can be used, which

offers high activity and solubility in the reaction medium.[13] Alternatively, supported

catalysts like 3-amino-1,2,4-triazole potassium on alumina (KATriz/Al₂O₃) are effective.[8]

[14]

Methodology:
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The reaction can be performed in a fixed-bed continuous flow reactor or a batch reactor.

For high DEC selectivity, a high molar ratio of ethanol to DMC is used (e.g., 10:1).[8]

In a batch reactor, the reactants and catalyst are mixed and heated to the reaction

temperature (e.g., 80 °C) for a specified time (e.g., 8 hours).[14]

The reaction produces methanol as a byproduct, which forms an azeotrope with DMC,

necessitating efficient separation, often through reactive distillation.[15]

Purification:

Reactive distillation is commonly employed, where the reaction and separation occur

simultaneously in a distillation column.[16]

This allows for the continuous removal of low-boiling methanol, driving the reaction

towards the formation of DEC.

Logical Workflow: Direct Synthesis of DEC from CO₂
The direct synthesis of DEC from CO₂ and ethanol is an elegant example of carbon capture

and utilization (CCU). The workflow highlights the critical role of a catalyst and in-situ water

removal to achieve viable yields.
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Reaction Core

Carbon Dioxide (CO₂)
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produces

Conditions:
Temp: 150°C

Pressure: 40 bar

Catalyst:
Ceria (CeO₂)

Facilitates reaction

Dehydrating Agent:
2-Cyanopyridine

Removes H₂O

2-Picolinamide
(From Dehydrating Agent)

Purification
(Filtration & Distillation)

trapped by
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Caption: Workflow for the direct synthesis of Diethyl Carbonate (DEC) from CO₂ and Ethanol.

Applications in Research and Development
Diethyl carbonate's unique properties make it valuable across several scientific fields:
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Lithium-Ion Batteries: DEC is a critical component of the electrolyte in lithium-ion batteries,

serving as a co-solvent with cyclic carbonates like ethylene carbonate.[1][11] Its low viscosity

and suitable dielectric constant contribute to ionic conductivity.

Green Solvent: Due to its low toxicity and biodegradability, DEC is an environmentally

friendly solvent and is being explored as a replacement for more hazardous solvents in

various chemical processes.

Organic Synthesis: It serves as a versatile reagent for ethylation and carbonylation reactions

in the synthesis of pharmaceuticals and other fine chemicals.[3][9] For example, it is used in

the synthesis of 2-oxooxazolidines, which have antibacterial properties.[6]

Fuel Additive: DEC has been proposed as an oxygenate fuel additive to promote cleaner

combustion in diesel fuels by reducing particulate matter and other emissions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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